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Compound of Interest

Compound Name: Amfenac sodium

Cat. No.: B1665971

Amfenac sodium, a potent non-steroidal anti-inflammatory drug (NSAID), serves as a critical
tool in ophthalmic applications and as a reference compound in pharmacological research. This
technical guide provides an in-depth overview of its chemical properties, mechanism of action,
and relevant experimental protocols for scientific professionals.

Chemical and Physical Properties

Amfenac sodium's chemical identity is well-characterized, with its properties summarized
below. It exists in both anhydrous and hydrated forms.

Property Value (Hydrated) Value (Anhydrous)
Chemical Formula C1sH1aNNaOa4[1][2] C1sH13NNaOs3[3]
Molecular Weight 295.26 g/mol [1][3] 278.26 g/mol [3]

sodium;2-(2-amino-3- ) )
sodium 2-(2-amino-3-
IUPAC Name benzoylphenyl)acetate;hydrate
[11[4]

benzoylphenyl)acetate

CAS Number 61618-27-7[1][4] 61941-56-8[3]

Amfenac sodium hydrate, ]
Synonyms Amfenac sodium anhydrous
AHR-5850D(1]
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Mechanism of Action: Inhibition of Prostaglandin
Synthesis

Amfenac sodium exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting
the cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[3][5][6] These enzymes
are pivotal in the conversion of arachidonic acid to prostaglandin H2 (PGHz), the precursor to
various pro-inflammatory prostaglandins and thromboxanes.[3][4][7] By competitively binding to
the active site of COX enzymes, amfenac blocks this critical step in the prostaglandin synthesis
pathway, thereby reducing inflammation and pain.[3][7] While it inhibits both isoforms, some
studies suggest a slightly higher potency for COX-2.[5][8]

The following diagram illustrates the prostaglandin synthesis pathway and the inhibitory action
of Amfenac sodium.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1665971?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amfenac-sodium
https://synapse.patsnap.com/article/what-is-amfenac-sodium-used-for
https://www.benchchem.com/pdf/The_Genesis_of_a_Potent_Anti_Inflammatory_Agent_A_Timeline_of_Amfenac_s_Discovery_and_Development.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amfenac-sodium
https://pmc.ncbi.nlm.nih.gov/articles/PMC8641993/
https://www.benchchem.com/pdf/Amfenac_Application_Notes_for_Studying_Cyclooxygenase_Enzymes.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amfenac-sodium
https://www.benchchem.com/pdf/Amfenac_Application_Notes_for_Studying_Cyclooxygenase_Enzymes.pdf
https://synapse.patsnap.com/article/what-is-amfenac-sodium-used-for
https://www.selleckchem.com/products/amfenac-sodium-monohydrate.html
https://www.benchchem.com/product/b1665971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action of Amfenac Sodium

Gell Membrane Phospholipids)
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Arachidonic Acid Amfenac Sodium

Inhibition

COX-1 & COX-2

( Prostaglandin Hz )

Prostaglandin Synthases

Prostaglandins (PGEz, PGF2q, etc.)
Thromboxanes (TXA2)
Inflammation, Pain, Fever
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Experimental Workflow for COX Inhibition Assay

Preparation

Prepare Reagents:
- COX-1/COX-2 enzyme
- Arachidonic acid (substrate)
- Amfenac sodium stock solution
- Assay buffer

l

Perform serial dilutions of
Amfenac sodium

Assay

Incubate enzyme with
Amfenac sodium dilutions

l

Initiate reaction by adding
arachidonic acid

l

Measure prostaglandin production
(e.g., PGE:2 via ELISA)

Data Analysis

( Calculate ICso value )
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Logical Workflow for HPLC Stability Analysis

Prepare Amfenac Sodium Solution

Apply Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

(Analyze via RP-HPLC)

Collect Chromatographic Data
(Retention Times, Peak Areas)

'

Analyze Data for Purity
and Degradation Products

Stability Profile Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Amfenac Sodium: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166597 1#amfenac-sodium-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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